Cas no 338409-06-6 (4-(4-Chlorophenyl)-3,5-thiomorpholinedione)

4-(4-Chlorophenyl)-3,5-thiomorpholinedione structure
338409-06-6 structure
Product Name:4-(4-Chlorophenyl)-3,5-thiomorpholinedione
CAS No:338409-06-6
MF:C10H8ClNO2S
MW:241.694020271301
MDL:MFCD00173222
CID:4713018
Update Time:2023-08-16

4-(4-Chlorophenyl)-3,5-thiomorpholinedione Chemical and Physical Properties

Names and Identifiers

    • 4-(4-chlorophenyl)thiomorpholine-3,5-dione
    • 4-(4-Chlorophenyl)-3,5-thiomorpholinedione
    • QRIYKFWVJLGAJD-UHFFFAOYSA-N
    • HMS1665N17
    • 4-(4-Chlorophenyl)-3,5-thiomorpholinedione #
    • 1,4-Thiazine-3,5-dione, perhydro-4-(4-chlorophenyl)-
    • MDL: MFCD00173222
    • Inchi: 1S/C10H8ClNO2S/c11-7-1-3-8(4-2-7)12-9(13)5-15-6-10(12)14/h1-4H,5-6H2
    • InChI Key: QRIYKFWVJLGAJD-UHFFFAOYSA-N
    • SMILES: ClC1C=CC(=CC=1)N1C(CSCC1=O)=O

Computed Properties

  • Hydrogen Bond Donor Count: 0
  • Hydrogen Bond Acceptor Count: 3
  • Heavy Atom Count: 15
  • Rotatable Bond Count: 1
  • Complexity: 261
  • XLogP3: 1.8
  • Topological Polar Surface Area: 62.7

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4-(4-Chlorophenyl)-3,5-thiomorpholinedione Suppliers

Amadis Chemical Company Limited
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(CAS:338409-06-6)4-(4-Chlorophenyl)-3,5-thiomorpholinedione
Order Number:A1155194
Stock Status:in Stock
Quantity:1g
Purity:99%
Pricing Information Last Updated:Thursday, 29 August 2024 23:27
Price ($):315.0
Email:sales@amadischem.com
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Amadis Chemical Company Limited
(CAS:338409-06-6)4-(4-Chlorophenyl)-3,5-thiomorpholinedione
A1155194
Purity:99%
Quantity:1g
Price ($):315.0
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